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Abstract
UCB-35440 is a novel investigational compound with a unique dual mechanism of action,

functioning as both a 5-lipoxygenase (5-LOX) inhibitor and a histamine H1 receptor antagonist.

This dual functionality suggests its potential therapeutic application in inflammatory conditions

where both leukotriene and histamine-mediated pathways play a significant role, such as

dermatitis and asthma. This document provides a comprehensive overview of the available

technical information on UCB-35440, including its chemical properties, proposed mechanisms

of action, and relevant experimental methodologies for its evaluation.

Core Compound Data
The fundamental physicochemical properties of UCB-35440 are summarized in the table

below. This information is critical for the preparation of stock solutions, determination of molar

concentrations in experimental setups, and interpretation of analytical data.

Parameter Value Reference

CAS Number 299460-62-1 [1]

Molecular Weight 576.09 g/mol [1]

Molecular Formula C31H34ClN5O4 [1]
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Mechanism of Action
UCB-35440 exerts its pharmacological effects through the simultaneous modulation of two key

inflammatory pathways: the 5-lipoxygenase pathway and the histamine H1 receptor signaling

cascade.

Inhibition of 5-Lipoxygenase (5-LOX)
The 5-lipoxygenase enzyme is a critical component in the biosynthesis of leukotrienes, which

are potent lipid mediators of inflammation.[2][3] By inhibiting 5-LOX, UCB-35440 is proposed to

block the conversion of arachidonic acid into leukotrienes, thereby reducing the inflammatory

response.[4][5] The signaling pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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